Cas no 69925-29-7 (3-Pyridinecarboxamide, 2,6-diamino-)

• Product Name: 3-Pyridinecarboxamide, 2,6-diamino-
• CAS No: 69925-29-7
• MF: C₆H₈N₄O
• MW: 152.153920173645
• CID: 387463
• PubChem ID: 20474887
• Update Time: 2025-04-24

3-Pyridinecarboxamide, 2,6-diamino- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 2,6-diamino-
• 2,6-diaminopyridine-3-carboxamide
• 2,6-Diamino-nicotinamide
• diaminonicotinamide
• 2,6-Diaminonicotinamide
• 69925-29-7
• MCPJSZHSZQARPC-UHFFFAOYSA-N
• DTXSID50607700
• SCHEMBL1733340

• Inchi： 1S/C6H8N4O/c7-4-2-1-3(6(9)11)5(8)10-4/h1-2H,(H2,9,11)(H4,7,8,10)
• InChI Key： MCPJSZHSZQARPC-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(N)N=C1N)N

Computed Properties

• Exact Mass: 152.06981089g/mol
• Monoisotopic Mass: 152.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-Pyridinecarboxamide, 2,6-diamino-

Comprehensive Overview of 3-Pyridinecarboxamide, 2,6-diamino- (CAS No. 69925-29-7): Properties, Applications, and Market Insights

3-Pyridinecarboxamide, 2,6-diamino- (CAS No. 69925-29-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine core and diamino substitution, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for 2,6-diaminopyridine-3-carboxamide due to its versatile applications in drug development and material science.

The molecular structure of 3-Pyridinecarboxamide, 2,6-diamino- features a pyridine ring substituted with two amino groups at the 2 and 6 positions and a carboxamide group at the 3 position. This configuration imparts unique electronic and steric properties, making it valuable for designing enzyme inhibitors and receptor modulators. Recent studies highlight its role in developing targeted cancer therapies, a hot topic in medical research. The compound's ability to interact with biological targets has led to its exploration in precision medicine applications.

In the pharmaceutical industry, 69925-29-7 is often utilized as a building block for synthesizing novel small-molecule drugs. Its derivatives have shown promise in treating neurological disorders and inflammatory conditions, aligning with the growing demand for neuroprotective agents and anti-inflammatory compounds. The rise of AI-driven drug discovery has further amplified interest in this compound, as computational models predict its potential in designing next-generation therapeutics.

Beyond pharmaceuticals, 2,6-diaminopyridine-3-carboxamide finds applications in material science, particularly in the development of organic semiconductors and coordination polymers. Its ability to form stable complexes with metal ions makes it a candidate for creating advanced materials with tailored electronic properties. This aligns with the surge in research on sustainable materials and green chemistry, addressing global concerns about environmental impact.

The market for 3-Pyridinecarboxamide, 2,6-diamino- is expanding, driven by increased R&D investments in biopharmaceuticals and functional materials. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the growing demand. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring the compound meets stringent purity standards required for research and industrial use.

From a regulatory perspective, 69925-29-7 is not classified as a hazardous substance, making it accessible for research purposes. However, proper handling protocols are recommended to ensure safety. The compound's stability under standard laboratory conditions further enhances its utility across diverse applications.

In conclusion, 3-Pyridinecarboxamide, 2,6-diamino- (CAS No. 69925-29-7) represents a multifaceted compound with significant potential in both life sciences and material engineering. Its role in drug discovery and advanced materials positions it as a key player in addressing contemporary scientific challenges. As research continues to uncover new applications, this compound is poised to remain at the forefront of innovation.